tert-Butyl 1-formyl-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate

• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• IUPAC Name: tert-butyl 1-formyl-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-11(2,3)17-10(15)13-9-4-5-12(13,7-14)8-16-6-9/h7,9H,4-6,8H2,1-3H3
• InChI Key: ZAPODUCPFCQQRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1(COC2)C=O

Description

Tert-Butyl 1-formyl-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of isopropyl 5-(hydroxymethyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate (73 mg, 0.3 mmol) in DCM (mL) was added Dess-Martin (191 mg, 0.45 mmol) at ice-bath. The mixture was allowed to warm to room temperature while stirred for 2 h. Then the mixture was diluted with DCM (50 mL) and washed with saturated NaHCO3 (50 mL) three times and water (50 mL) three times, dried over anhydrous sodium sulfate and concentrated in vacuo to afford tert-butyl 5-formyl-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate (71 mg, 98%) which was used for next step without further purification. MS: calc'd (MH+) 242, measured (MH+) 242.